Cas no 2413886-70-9 (2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide)

• Product Name: 2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide
• CAS No: 2413886-70-9
• MF: C₁₄H₁₃N₃O₃S
• MW: 303.336321592331
• MDL: MFCD32663142
• CID: 5165184
• Update Time: 2025-06-13

2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzothiadiazole-1(3H)-acetamide, 3-phenyl-, 2,2-dioxide
• 2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide

• MDL： MFCD32663142
• Inchi： 1S/C14H13N3O3S/c15-14(18)10-16-12-8-4-5-9-13(12)17(21(16,19)20)11-6-2-1-3-7-11/h1-9H,10H2,(H2,15,18)
• InChI Key： AJKIAFGLHQISOP-UHFFFAOYSA-N
• SMILES： N1(CC(N)=O)C2=CC=CC=C2N(C2=CC=CC=C2)S1(=O)=O

Additional information on 2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide

Introduction to 2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide (CAS No. 2413886-70-9)

2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide, identified by its Chemical Abstracts Service (CAS) number 2413886-70-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic amide derivative belongs to the benzothiadiazole family, a structural motif renowned for its broad spectrum of biological activities and therapeutic potential. The compound’s unique molecular framework, featuring a phenyl group substituent and an acetamide moiety, contributes to its distinctive chemical properties and biological interactions.

The benzothiadiazole core of 2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide is a key pharmacophore that has been extensively studied for its pharmacological effects. Benzothiadiazole derivatives are known for their ability to modulate various biological pathways, including inflammation, oxidative stress, and enzyme inhibition. The presence of the dioxo group at the 2-position enhances the electrophilic character of the molecule, facilitating interactions with biological targets such as kinases and transcription factors. Additionally, the acetamide functional group at the 1-position introduces a polar moiety that can influence solubility and metabolic stability.

Recent advancements in medicinal chemistry have highlighted the therapeutic potential of benzothiadiazole derivatives in addressing chronic diseases and inflammatory conditions. Studies have demonstrated that compounds within this class can exhibit anti-inflammatory, analgesic, and antioxidant properties. For instance, modifications to the benzothiadiazole scaffold have led to the development of novel agents that target specific inflammatory pathways, such as COX-2 inhibition or NF-κB modulation. The structural features of 2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide align well with these trends, suggesting its potential as a lead compound for further drug discovery efforts.

The synthesis of 2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide involves multi-step organic transformations that highlight the complexity and precision required in pharmaceutical chemistry. Key synthetic steps include cyclization reactions to form the benzothiadiazole ring system followed by functional group interconversions to introduce the phenyl and acetamide moieties. The use of advanced catalytic systems and purification techniques ensures high yield and purity of the final product. These synthetic methodologies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.

In vitro studies have begun to unravel the mechanistic basis of action for CAS No. 2413886-70-9. Initial research suggests that this compound interacts with cellular targets through binding to specific protein domains or enzyme active sites. For example, preliminary docking studies have indicated potential interactions with kinases involved in signal transduction pathways relevant to cancer and inflammation. Additionally, the compound’s ability to modulate redox-sensitive enzymes may contribute to its therapeutic effects by altering cellular oxidative balance.

The pharmacokinetic profile of 2-(2,2-dioxo-3-phenyl-1,3-dihydro-2,1,3-benzothiadiazol-1-yl)acetamide is another critical aspect being evaluated. Factors such as absorption rate constants (ka), terminal elimination half-life (t½), volume of distribution (Vd), total body clearance (CL), and metabolic pathways are being assessed using experimental models. These parameters provide insights into how the compound is processed within the body and influence its bioavailability and therapeutic window. Understanding these pharmacokinetic properties is essential for optimizing dosing regimens and minimizing potential side effects.

Preclinical toxicology studies are also underway to assess the safety profile of CAS No. 2413886-70-9. Evaluations include acute toxicity tests in animal models to determine lethal dose levels (LD50), as well as chronic toxicity assessments over extended periods to identify any long-term health risks. These studies are designed to ensure that any subsequent clinical trials can be conducted safely with appropriate dosing guidelines based on animal data extrapolation.

The integration of computational methods has significantly accelerated the drug discovery process for compounds like benzothiadiazole derivatives. Molecular modeling techniques such as homology modeling or molecular dynamics simulations allow researchers to predict binding affinities and interaction modes with high accuracy before experimental validation is required. These approaches not only save time but also provide valuable insights into how structural modifications might enhance efficacy or reduce toxicity.

Current research trends in pharmaceutical chemistry emphasize personalized medicine approaches tailored to individual patient responses. The unique structural features of CAS No. 2413886–70–9, particularly its ability to interact with multiple biological targets simultaneously through cooperative binding mechanisms or allosteric modulation strategies could make it an ideal candidate for personalized therapeutic regimens.

The future development pipeline for benzothiadiazole-based therapeutics appears promising given their diverse biological activities across multiple disease areas including oncology,neurodegenerative disorders,and cardiovascular diseases among others,This underscores why understanding compounds like CAS No 2413886–70–9 is important . Further research will focus on optimizing synthetic routes toward scalable production methods while exploring novel derivatives with enhanced pharmacological profiles .